(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone

• IUPAC Name: (2,6-dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H16N2O/c1-9-5-6-11(10(2)13-9)12(15)14-7-3-4-8-14/h5-6H,3-4,7-8H2,1-2H3
• InChI Key: UOLSKPHFEJNBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)N2CCCC2)C
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol

Description

(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone, also known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPP is a pyrrolidine-based compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone is known to interact with the nicotinic acetylcholine receptor (nAChR) in the central nervous system. It acts as a positive allosteric modulator of nAChR, which enhances the receptor's response to acetylcholine. This results in an increase in the release of neurotransmitters, such as dopamine and serotonin, which are involved in various physiological processes, including mood regulation and motor control.
Biochemical and Physiological Effects:
(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone has been shown to have several biochemical and physiological effects, including increased dopamine and serotonin release, enhanced cognitive function, and improved motor control. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone is a versatile compound that has several advantages in lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under a wide range of conditions and can be stored for extended periods. However, (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone has some limitations, including its potential toxicity and the need for specialized equipment to handle and store it safely.

Future Directions

There are several future directions for (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone research. One area of interest is the development of new pharmaceuticals and agrochemicals based on (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone. Another area of interest is the study of (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone's potential as a therapeutic agent for various neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone and its effects on the central nervous system.

Synthesis Methods

(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone can be synthesized by reacting 2,6-dimethyl-3-pyridinecarboxylic acid with pyrrolidine and then reducing the resulting amide with NaBH4. The final product is obtained by purification through column chromatography.

Scientific Research Applications

(2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone has been extensively studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone is used as a precursor in the synthesis of several drugs, including anti-inflammatory and anti-tumor agents. In agrochemicals, (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone is used as a pesticide and herbicide due to its ability to inhibit the growth of weeds and pests. In materials science, (2,6-Dimethylpyridin-3-yl)-pyrrolidin-1-ylmethanone is used as a building block for the synthesis of polymers and other advanced materials.